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The table below summarizes key parameters from published studies that successfully used intraperitoneal

(i.p.) injection of TWS119 in rodent models.

Animal
Model

Primary
Research
Focus

Dosage &
Concentration

Vehicle &
Formulation

Injection
Schedule

Citation

Adult
C57BL/6

mice

Microglial
activation &

stroke recovery

10 mg/kg [1] Dissolved in 1%
DMSO [1]

Once daily from
day 1 to 14 after

stroke [1]

[1]

Adult SD

rats

Attenuating

tPA-induced
hemorrhage

30 mg/kg [2] Dissolved in 1
mL of 1% DMSO
(in saline) [2]

Single injection

immediately after
rtPA, at 4h after

MCAO [2]

[2]

Neonatal

SD rats

Hypoxic-

ischemic brain
damage

30 mg/kg [3] [4] Dissolved in 1%
DMSO [3] [4]

Single injection 20

min prior to HI
procedure [4]

[3] [4]
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This diagram outlines the key stages of a typical experiment involving TWS119 i.p. injection, from

preparation to outcome assessment.

TWS119 Intraperitoneal Injection Experimental Workflow

Experiment Planning

Solution Preparation
• Dissolve TWS119 in 1% DMSO

• Confirm concentration (e.g., 10-30 mg/kg)

Disease Model Induction
(e.g., MCAO for stroke, HI for brain damage)

Intraperitoneal Injection
• Follow aseptic technique

• Administer calculated volume
• Note: Single or repeated doses (1-14 days)

Post-Injection Monitoring
• Neurological deficit scores

• Tissue collection (brain, etc.)
• Molecular analysis (WB, IF, etc.)

Outcome Assessment
• Infarct volume

• Protein expression (β-catenin, etc.)
• Behavioral tests

Click to download full resolution via product page
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Q1: What is the standard vehicle for preparing TWS119, and are there any critical notes on its

solubility?

A: The standard vehicle is 1% DMSO in saline [1] [2]. TWS119 has good solubility in DMSO (≥ 50

mg/mL) [5] [6]. First, prepare a concentrated stock solution in 100% DMSO, then dilute it to the final

working concentration with saline to achieve the 1% DMSO vehicle. This ensures the compound remains in

solution and minimizes the risk of precipitation upon injection. Always prepare a fresh solution before use.

Q2: The desired biological effect is not observed after TWS119 injection. What could be the issue?

A: Here is a step-by-step troubleshooting guide:

Confirm Pathway Activation: The intended effect of TWS119 is to inhibit GSK-3β, leading to β-
catenin stabilization and activation of the Wnt/β-catenin pathway. A lack of effect could be due to a

failure in this step. Always include a positive control in your experiments, such as verifying increased
levels of β-catenin and its downstream targets (e.g., Cyclin D1) in treated groups via Western blot [3]

[2].
Verify Dosage and Timing: Ensure you are using an effective dose (refer to the protocol table for 10-

30 mg/kg). The timing of administration is also critical and varies by model, ranging from a single
dose 20 minutes pre-injury [4] to daily injections for up to two weeks during the recovery phase [1].

Check Solution Integrity: Vortex the stock and working solutions thoroughly to ensure they are well-
mixed and without particles. Using old or improperly stored stock solutions can lead to compound

degradation.

Q3: Are there any specific animal welfare considerations following intraperitoneal injection of

TWS119?

A: While the searched literature does not report specific adverse events, general best practices must be

followed:

Aseptic Technique: Perform injections using aseptic techniques to prevent peritonitis [1].

Post-operative Care: After surgery and injection, maintain animals on a heating pad until fully
recovered from anesthesia and monitor them regularly [1] [2].

Body Weight Monitoring: Monitor body weight and general condition throughout the study period, as
these are general indicators of animal health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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